Cas no 1427380-96-8 ((3-methyl-1-pentyl-1H-pyrazol-4-yl)methanamine)

• Product Name: (3-methyl-1-pentyl-1H-pyrazol-4-yl)methanamine
• CAS No: 1427380-96-8
• MF: C₁₀H₁₉N₃
• MW: 181.277961969376
• CID: 4599029
• PubChem ID: 64450211
• Update Time: 2025-05-26

(3-methyl-1-pentyl-1H-pyrazol-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3-methyl-1-pentyl-1H-pyrazol-4-yl)methanamine
• 1H-Pyrazole-4-methanamine, 3-methyl-1-pentyl-

• Inchi： 1S/C10H19N3/c1-3-4-5-6-13-8-10(7-11)9(2)12-13/h8H,3-7,11H2,1-2H3
• InChI Key： DIBCJYZOTSEKAD-UHFFFAOYSA-N
• SMILES： N1(CCCCC)C=C(CN)C(C)=N1

(3-methyl-1-pentyl-1H-pyrazol-4-yl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (3-methyl-1-pentyl-1H-pyrazol-4-yl)methanamine

The Compound CAS No 1427380-96-8: (3-Methyl-1-Pentyl-1H-Pyrazol-4-Yl)Methanamine

(3-Methyl-1-pentyl-1H-pyrazol-4-yl)methanamine, identified by the CAS registry number 1427380-96-8, is a chemically synthesized compound that has garnered attention in the scientific community due to its unique structural properties and potential applications. This compound belongs to the class of pyrazole derivatives, which are known for their versatility in various chemical reactions and their role in drug discovery. The molecule's structure consists of a pyrazole ring substituted with a methyl group at position 3 and a pentyl chain at position 1, with an amine group attached to the methylene at position 4. This configuration imparts distinct electronic and steric properties, making it a valuable compound for further exploration in fields such as pharmacology, materials science, and catalysis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (3-methyl-1-pentyl-1H-pyrazol-4-yl)methanamine. Researchers have employed various methodologies, including nucleophilic substitution and coupling reactions, to construct this compound. The use of transition metal catalysts has significantly improved the yield and purity of the product, making it more accessible for large-scale production. These developments underscore the importance of optimizing synthetic routes to meet the growing demand for pyrazole derivatives in both academic and industrial settings.

The structural features of CAS No 1427380-96-8 contribute to its unique chemical reactivity. The pyrazole ring is inherently aromatic, which enhances its stability and reactivity towards electrophilic substitution. The presence of the pentyl chain introduces hydrophobicity, while the methyl group at position 3 modulates steric effects. These attributes make the compound suitable for applications requiring both electronic and steric control. For instance, in drug design, such properties are crucial for achieving optimal bioavailability and target specificity.

Recent studies have highlighted the potential of (3-methyl-1-pentyl-1H-pyrazol-4-yl)methanamine in catalytic processes. Its ability to coordinate with metal ions has been leveraged in designing heterogeneous catalysts for organic transformations. For example, researchers have demonstrated its effectiveness in facilitating Suzuki-Miyaura couplings under mild conditions. This application not only underscores its utility in organic synthesis but also opens avenues for sustainable chemical manufacturing.

In addition to catalysis, this compound has shown promise in materials science. Its incorporation into polymer matrices has been explored to enhance mechanical properties and thermal stability. The hydrophobic nature of the pentyl chain contributes to improved resistance against environmental factors, making such materials suitable for outdoor applications. Furthermore, its ability to form self-assembled monolayers has been investigated for use in nanotechnology and sensor development.

The pharmacological potential of CAS No 1427380-96-8 is another area of active research. Preclinical studies suggest that it exhibits moderate activity against certain enzymes implicated in neurodegenerative diseases. While further investigations are required to establish its therapeutic efficacy, these findings indicate that it could serve as a lead compound for drug development.

In conclusion, (3-methyl-1-pentyl-1H-pyrazol-4-Yl)methanamine, with its unique structural features and versatile properties, represents a valuable addition to the arsenal of chemical compounds available for research and industrial applications. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing various fields of science and technology.